ethyl 2-pivalamido-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate

• IUPAC Name: ethyl 2-(2,2-dimethylpropanoylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• InChI: InChI=1S/C14H21N3O3S/c1-5-20-13(19)17-7-6-9-10(8-17)21-12(15-9)16-11(18)14(2,3)4/h5-8H2,1-4H3,(H,15,16,18)
• InChI Key: QPENQNNIBKHZET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=N2)NC(=O)C(C)(C)C
• Molecular Formula: C14H21N3O3S
• Molecular Weight: 311.40 g/mol

Description

Thiazole derivatives have a wide range of medicinal and biological properties. They are known to play a crucial role in numerous disease conditions. The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance.

Synthesis Analysis

The synthesis of similar compounds like 5H-imidazo[4,5-c]pyridines and 4H-imidazo[4,5-b]pyridines was achieved by reacting 3,4-diaminopyridine or 2,3-diaminopyridine with Na2S2O5 adduct of corresponding benzaldehydes. Alkylation of these compounds using 4-chlorobenzyl and/or butyl bromide under basic conditions (K2CO3, DMF) predominantly resulted in the formation of certain regioisomers.

Molecular Structure Analysis

The structures of the newly synthesized compounds were elucidated whenever possible on the basis of elemental analysis, spectral data, and alternative synthetic routes.

Chemical Reactions Analysis

The reaction of hydrazonoyl halides with certain compounds in ethanol and triethylamine yielded specific products. The reaction of one of these products with arylidenemalononitrile also yielded another compound.

Scientific Research Applications

Synthesis of Derivatives

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Pharmacological Research

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Chemical Synthesis

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Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to interact with a wide range of biological targets, including antibacterial, antifungal, anti-inflammatory, antiviral, antimalarial, and anti-hiv activities .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, often leading to inhibition or activation of the target, which can result in a wide range of biological effects .

Biochemical Pathways

Thiazole derivatives are known to affect a wide range of biochemical pathways, often leading to significant downstream effects .

Result of Action

Thiazole derivatives have been found to have a wide range of medicinal and biological properties, including antibacterial, antifungal, anti-inflammatory, antiviral, antimalarial, and anti-hiv activities .